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Compound of Interest

Compound Name: 6-Hydroxy-5-methyl-2-hexanone

CAS No.: 68208-73-1

Cat. No.: B12690564

Get Quote

CAS Number: 68208-73-1

An in-depth technical guide on 6-Hydroxy-5-methyl-2-hexanone cannot be fully compiled due

to a notable scarcity of available scientific literature and experimental data. While basic

chemical identifiers and properties have been determined, detailed experimental protocols,

comprehensive biological activity studies, and established signaling pathways involving this

specific compound are not sufficiently documented in publicly accessible research.

Chemical and Physical Properties
A summary of the available quantitative data for 6-Hydroxy-5-methyl-2-hexanone is

presented below. This information is primarily derived from chemical databases.
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Property Value Source

CAS Number 68208-73-1 PubChem

Deprecated CAS Number 68208-74-2 PubChem

Molecular Formula C₇H₁₄O₂ PubChem

Molecular Weight 130.18 g/mol PubChem

IUPAC Name
6-hydroxy-5-methylhexan-2-

one
PubChem

Synthesis and Experimental Data
Detailed, peer-reviewed experimental protocols for the synthesis of 6-Hydroxy-5-methyl-2-
hexanone are not readily available. While synthesis methods for its isomers, such as 4-

hydroxy-5-methyl-2-hexanone, have been described, specific and reproducible protocols for

the target compound are lacking.

Similarly, comprehensive studies detailing the biological activity, mechanism of action, and

potential signaling pathway interactions of 6-Hydroxy-5-methyl-2-hexanone are absent from

the current body of scientific literature. The primary context in which this molecule is mentioned

is in the analysis of natural products, such as its identification in eucalyptus honeys. However,

these references do not provide the in-depth experimental data required for a technical guide

aimed at researchers and drug development professionals.

Conclusion
Due to the limited availability of in-depth technical information, it is not feasible to provide a

comprehensive guide on 6-Hydroxy-5-methyl-2-hexanone that meets the requirements of

detailing experimental protocols and signaling pathways. The scientific community has yet to

extensively investigate this particular compound, leaving significant gaps in the knowledge

required for a thorough technical whitepaper. Further research would be necessary to elucidate

its chemical synthesis, biological effects, and potential applications in drug development.
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[https://www.benchchem.com/product/b12690564/docs#limited-information-available-for-6-
hydroxy-5-methyl-2-hexanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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